6-Aminopyridazin-3-ol hydrochloride
Overview
Description
Molecular Structure Analysis
The InChI code for 6-Aminopyridazin-3-ol hydrochloride is1S/C4H5N3O.ClH/c5-3-1-2-4 (8)7-6-3;/h1-2H, (H2,5,6) (H,7,8);1H . This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
6-Aminopyridazin-3-ol hydrochloride is a powder . It has a molecular weight of 147.56 . The storage temperature is room temperature .Scientific Research Applications
Solubility and Thermodynamic Properties
The solubility of derivatives of 6-Aminopyridazin-3-ol, such as 6-chloro-3-aminopyridazine, has been studied in water and water-ethanol mixtures across a range of temperatures. This research provides insight into the substance's physical properties and its interactions with solvents, crucial for formulating pharmaceuticals and conducting chemical reactions. The study utilized differential scanning calorimetry to determine fusion point temperature and enthalpy of fusion, enhancing our understanding of the compound's thermodynamic behavior (Wang, 2013).
Anticancer Potential
Research into 3-allylthio-6-(mono or disubstituted) aminopyridazines, structurally related to 6-Aminopyridazin-3-ol, has unveiled promising anticancer activities. These compounds exhibit antiproliferative effects against various cancer cell lines, including lung, hepatoblastoma, prostate, colon, and cervical cancers. Such findings suggest the potential of 6-Aminopyridazin-3-ol derivatives in chemotherapy, highlighting the need for further investigation into their mechanism of action and therapeutic efficacy (Won & Park, 2010).
Chemical Synthesis and Functionalization
The ANRORC mechanism plays a vital role in synthesizing 3-aminopyridazines, including 6-Aminopyridazin-3-ol derivatives, from 1,2,4-triazines with carbon nucleophiles. This method highlights the versatility of 6-Aminopyridazin-3-ol compounds in organic synthesis, allowing for functionalization and the creation of various biologically active molecules. Understanding such synthetic pathways is essential for developing new drugs and materials (Rykowski, Wolińska, & Plas, 2000).
Role in Synthesis of Anticancer Agents
The synthesis of 6-allylthio-3-aminopyridazine derivatives has been explored for their potential anti-tumor activity. These derivatives are synthesized through reactions involving allylthiolation and amination, providing a framework for developing new anticancer agents. The structural diversity of these compounds allows for the exploration of various biological activities and their potential application in cancer therapy (Park & Park, 2007).
Safety And Hazards
The safety information available indicates that 6-Aminopyridazin-3-ol hydrochloride has the following hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards associated with the compound. For example, H302 indicates that the compound is harmful if swallowed, and H315 means it causes skin irritation.
properties
IUPAC Name |
3-amino-1H-pyridazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O.ClH/c5-3-1-2-4(8)7-6-3;/h1-2H,(H2,5,6)(H,7,8);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BTFUJLRIPXNCNN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NN=C1N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Aminopyridazin-3-ol hydrochloride | |
CAS RN |
1607256-37-0 |
Source
|
| Record name | 6-aminopyridazin-3-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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